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Compound of Interest

Compound Name: Tetrapentylammonium bromide

CAS No.: 866-97-7

Cat. No.: B1205827

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for Tetrapentylammonium bromide (CAS No: 866-97-7). The information is compiled from

various Safety Data Sheets (SDS) to ensure a thorough guide for laboratory and drug

development environments.

Chemical Identification and Properties
Tetrapentylammonium bromide is a quaternary ammonium salt used primarily as a

laboratory chemical and for the synthesis of other substances.[1] Its fundamental properties are

summarized below.
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Property Value Reference

Chemical Name
1-Pentanaminium, N,N,N-

tripentyl-, bromide
[2]

Synonyms Tetraamylammonium bromide [1]

CAS Number 866-97-7 [1][2]

EC Number 212-756-0 [1][2]

Molecular Formula C20H44BrN [1][2]

Molecular Weight 378.47 g/mol [2][3]

Physical Appearance
White hygroscopic flakes or

solid
[4]

Hazard Identification and GHS Classification
Tetrapentylammonium bromide is classified as a hazardous substance. The Globally

Harmonized System (GHS) classification provides a clear understanding of its potential health

risks.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[2][4]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

System)

H335: May cause respiratory

irritation[2][4]

The GHS label elements are visualized in the diagram below, indicating the required pictogram,

signal word, and associated hazards.
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Tetrapentylammonium
Bromide

Signal Word Warning

Hazard Statements
H315: Causes skin irritation

 H319: Causes serious eye irritation
 H335: May cause respiratory irritation

Click to download full resolution via product page

GHS Hazard Communication for Tetrapentylammonium Bromide.

Precautionary Statements:

Safe handling requires adherence to the following precautionary statements.
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1][2][5]

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[2]

P304 + P340 + P312

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/doctor if

you feel unwell.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.
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Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Safe Handling and Personal Protection
Proper handling and the use of appropriate Personal Protective Equipment (PPE) are critical to

minimize exposure and ensure safety.

Handling Procedures:

Avoid all contact with skin and eyes.[1][6]

Avoid the formation of dust and aerosols.[1]

Use in a well-ventilated area, with appropriate exhaust ventilation where dust is formed.[1][7]

Do not eat, drink, or smoke when handling the product.[7]

Wash hands thoroughly after handling.

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][6]

Keep containers tightly closed as the material is hygroscopic.[1][2]

Store away from incompatible materials, such as strong oxidizing agents.[2][6]

Personal Protective Equipment (PPE):

The selection of PPE depends on the scale of work and potential for exposure. The following

workflow outlines the necessary protective measures.
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Handling Tetrapentylammonium
Bromide

Mandatory PPE:
- Safety Goggles (EN 166)

- Protective Gloves
- Lab Coat

Is adequate ventilation
(e.g., fume hood) available?

Additional PPE Required:
- Approved Respirator
(NIOSH N95 / EN 136)

No

Is there a risk of spills
or large-scale handling?

Yes

Additional Measures:
- Wear appropriate protective clothing

to prevent skin exposure.

Yes

Proceed with work

No

Click to download full resolution via product page

Personal Protective Equipment (PPE) selection workflow.
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Emergency Procedures
In case of accidental exposure or release, immediate and appropriate action is necessary.

First-Aid Measures:

Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[2][6]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention.[2][6]

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[2][6]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and then drink plenty of water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[2][6]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to safe areas. Use personal protective equipment

as outlined above. Avoid breathing dust and ensure adequate ventilation.[1][6]

Environmental Precautions: Prevent the product from entering drains or water courses.[1]

Containment: Pick up and arrange disposal without creating dust. Sweep up or vacuum the

spill and place it in a suitable, closed, and labeled container for disposal.[1][6]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[2][5]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide

(CO2), and hydrogen halides.[2][6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][6]

Toxicological and Reactivity Profile
Understanding the toxicological properties and chemical stability is essential for risk

assessment.

Toxicological Data Summary:

While specific quantitative toxicity data (e.g., LD50) for Tetrapentylammonium bromide is not

readily available in the consulted datasheets, the primary health effects are well-documented.

Toxicological Endpoint Finding

Acute Toxicity (Oral, Dermal, Inhalation) No data available.

Skin Corrosion/Irritation Causes skin irritation.[6]

Serious Eye Damage/Irritation Causes serious eye irritation.[6]

Respiratory or Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity
Not classified as a carcinogen by IARC, NTP, or

OSHA.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[6]

Experimental Protocols: The hazard classifications are based on data derived from standard

testing guidelines. However, the specific experimental protocols and raw data are not provided
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in the safety data sheets. The classifications are consistent with guidelines from regulatory

bodies like OSHA and under CLP regulations.[2]

Reactivity and Stability:

Parameter Description

Chemical Stability
Stable under normal storage and handling

conditions.[2]

Hazardous Reactions
No hazardous reactions have been reported.

Hazardous polymerization does not occur.[2]

Conditions to Avoid
Exposure to moist air or water due to its

hygroscopic nature.[2] Incompatible products.

Incompatible Materials Strong oxidizing agents.[2][6]

Hazardous Decomposition Products

Nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO2), and hydrogen halides.[2]

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. fishersci.co.uk [fishersci.co.uk]

3. 四戊基溴化铵 ≥99% | Sigma-Aldrich [sigmaaldrich.com]

4. Tetrapentylammonium bromide | C20H44BrN | CID 70086 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. dept.harpercollege.edu [dept.harpercollege.edu]

6. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10116733&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10116733&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10116733&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10116733&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10116733&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC221481000&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10116733&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC221481000&countryCode=US&language=en
https://www.benchchem.com/product/b1205827?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/msds/tetrapentylammonium-bromide.htm
https://www.fishersci.co.uk/store/msds?partNumber=10116733&countryCode=GB&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/241970
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapentylammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapentylammonium-bromide
https://dept.harpercollege.edu/chemistry/msds/Tetrabutylammonium%20bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC221481000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. sdfine.com [sdfine.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Tetrapentylammonium Bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205827/docs#an-in-depth-technical-guide-to-the-
safe-handling-of-tetrapentylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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